Cas no 1256786-45-4 (1-(5-ethynylpyridin-2-yl)ethan-1-one)

• Product Name: 1-(5-ethynylpyridin-2-yl)ethan-1-one
• CAS No: 1256786-45-4
• MF: C₉H₇NO
• MW: 145.157982110977
• MDL: MFCD18256348
• CID: 5177837
• PubChem ID: 74788268
• Update Time: 2025-06-08

1-(5-ethynylpyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-ethynylpyridin-2-yl)ethan-1-one
• SCHEMBL26422589
• DTXSID701290831
• 1-(5-ethynylpyridin-2-yl)ethanone
• EN300-2081306
• F88745
• 1256786-45-4
• Ethanone, 1-(5-ethynyl-2-pyridinyl)-

• MDL： MFCD18256348
• Inchi： 1S/C9H7NO/c1-3-8-4-5-9(7(2)11)10-6-8/h1,4-6H,2H3
• InChI Key： YDIQJBICUVOFFH-UHFFFAOYSA-N
• SMILES： C(=O)(C1=NC=C(C#C)C=C1)C

Computed Properties

• Exact Mass: 145.052763847g/mol
• Monoisotopic Mass: 145.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-ethynylpyridin-2-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 1256786-45-4 and Product Name: 1-(5-ethynylpyridin-2-yl)ethan-1-one

The compound with the CAS number 1256786-45-4 and the product name 1-(5-ethynylpyridin-2-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of an ethynyl group and a pyridine ring in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small-molecule inhibitors targeting various biological pathways. Among these, compounds containing pyridine moieties have been extensively studied due to their ability to interact with biological targets in a highly specific manner. The ethynyl group in 1-(5-ethynylpyridin-2-yl)ethan-1-one enhances its reactivity, allowing for diverse chemical modifications that can fine-tune its pharmacological properties. This flexibility has made it a promising scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The pyridine ring in 1-(5-ethynylpyridin-2-yl)ethan-1-one can be strategically positioned to interact with the active site of kinases, thereby inhibiting their activity. Recent studies have shown that pyridine-based kinase inhibitors exhibit high binding affinity and selectivity, making them attractive candidates for clinical development.

Moreover, the ethynyl group provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura coupling. This reaction allows for the introduction of aryl groups at specific positions on the molecule, which can modulate its pharmacokinetic and pharmacodynamic properties. Such modifications are essential for optimizing drug candidates for clinical use. The ability to tailor the structure of 1-(5-ethynylpyridin-2-yl)ethan-1-one makes it a versatile tool for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have demonstrated that 1-(5-ethynylpyridin-2-yl)ethan-1-one can effectively bind to target proteins through multiple interactions, including hydrogen bonding and hydrophobic interactions. These insights have guided the design of more potent and selective analogs. Additionally, virtual screening techniques have been employed to identify new derivatives with enhanced biological activity.

The synthesis of 1-(5-ethynylpyridin-2-yl)ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies has enabled researchers to produce this compound with high yield and purity. These synthetic strategies are critical for ensuring that subsequent biological evaluations are conducted on well-characterized materials. The development of efficient synthetic routes has also facilitated the production of larger quantities of the compound, which is essential for preclinical studies.

In conclusion, 1-(5-ethynylpyridin-2-yl)ethan-1-one (CAS No. 1256786-45-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential applications in drug development, make it a valuable asset for medicinal chemists and biologists alike. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are likely to play an increasingly important role in the discovery and development of novel treatments.